Cas no 941902-09-6 (1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941902-09-6
• MF: C₂₀H₁₅ClN₄O₂
• MW: 378.81170296669
• CID: 5903129
• Update Time: 2025-07-03

1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

• Inchi： 1S/C20H15ClN4O2/c21-16-7-2-1-6-15(16)13-24-17-8-4-10-23-18(17)19(26)25(20(24)27)12-14-5-3-9-22-11-14/h1-11H,12-13H2
• InChI Key： MIYJIZMVWBQHLL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CN=C2)C(=O)C2=NC=CC=C2N1CC1=CC=CC=C1Cl

Additional information on 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Introduction to 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941902-09-6)

1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido-pyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its dual pyridine and pyrimidine moieties, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941902-09-6) consists of a fused pyrido-pyrimidine core with substituents that enhance its pharmacological properties. The presence of a chlorophenyl group at the C1 position and a pyridin-3-ylmethyl group at the C3 position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the dione functionality at the C2 and C4 positions contributes to its stability and reactivity under various chemical conditions.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. Pyrido-pyrimidine derivatives have been extensively studied due to their ability to interact with multiple biological pathways. For instance, these compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural complexity of 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The combination of the chlorophenyl, pyridin-3-ylmethyl, and dione moieties provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs. Researchers have been exploring various synthetic strategies to modify this scaffold and improve its pharmacokinetic profiles. For example, computational studies have suggested that subtle changes in the substitution pattern can significantly enhance the compound's bioavailability and reduce off-target effects.

The biological activity of 1-(2-chlorophenyl)methyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione has been investigated in several preclinical models. Initial studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these kinases, the compound may interfere with the proliferation of cancer cells and induce apoptosis. Furthermore, its ability to modulate other signaling pathways has also been explored. For instance, it has shown promise in inhibiting Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrido-pyrimidine core efficiently. The introduction of the chlorophenyl and pyridin-3-ylmethyl groups has been achieved through nucleophilic substitution reactions under controlled conditions. The final dione functionality has been incorporated using oxidation methods that preserve the integrity of the heterocyclic system.

From a medicinal chemistry perspective, 1-(2-chlorophenyl)methyl-3-(pyridin-3 -yl)methyl -1 H , 2 H , 3 H , 4 H - pyrido 3 , 2 - dipyrimidine - 2 , 4 - dione ( CAS No . 94190 2 - 09 - 6 ) represents a significant advancement in the design of novel therapeutic agents. Its unique structural features offer a rich framework for further exploration by academic researchers and pharmaceutical companies alike. As our understanding of biological pathways continues to expand, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.

The future direction of research on this molecule will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques, researchers can predict how different modifications will affect the compound's binding affinity and selectivity towards biological targets. Additionally, preclinical studies will be essential for evaluating its safety profile and efficacy in animal models before moving into human trials.

In conclusion, 1-( 2 - chlorophenyl ) methyl - 3 - ( pyridin - 3 - ylmethyl ) - 1 H , 2 H , 3 H , 4 H - pyrido [ 3 , 2 - d ] pyrimidine - 2 , 4 - dione ( CAS No . 94190 02 - 09 - 6 ) is a remarkable example of how complex molecular structures can lead to novel therapeutic opportunities.* Its potential applications in oncology,* inflammation,* and other diseases make it an exciting area for further investigation.* As research progresses,* we can expect more insights into its mechanisms of action*and how it can be translated into effective treatments for patients worldwide.*